Cas no 898289-49-1 (3-Pyrimidin-2-ylphenylisocyanate)

3-Pyrimidin-2-ylphenylisocyanate structure
898289-49-1 structure
Product Name:3-Pyrimidin-2-ylphenylisocyanate
CAS No:898289-49-1
MF:C11H7N3O
MW:197.192781686783
CID:69400
PubChem ID:24229564
Update Time:2025-04-18

3-Pyrimidin-2-ylphenylisocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrimidin-2-ylphenyl isocyanate
    • 2-(3-Isocyanatophenyl)pyrimidine
    • 3-pyrimidin-2-ylbenzenisocyanate
    • Pyrimidine,2-(3-isocyanatophenyl)
    • AKOS006223647
    • DTXSID90640277
    • 3-Pyrimidin-2-ylphenylisocyanate
    • FT-0702602
    • 2-(3-isocyanatophenyl)pyrimidine, AldrichCPR
    • Pyrimidine,2-(3-isocyanatophenyl)-
    • 898289-49-1
    • NN-DIMETHYLDIPROPYLENETRIAMINE(ATOFI&
    • Inchi: 1S/C11H7N3O/c15-8-14-10-4-1-3-9(7-10)11-12-5-2-6-13-11/h1-7H
    • InChI Key: VGMYIDBUDGAIPE-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CC=CC(C2N=CC=CN=2)=C1

Computed Properties

  • Exact Mass: 197.05900
  • Monoisotopic Mass: 197.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.2Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.2
  • Melting Point: 45-47
  • Boiling Point: 262.2°C at 760 mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.627
  • PSA: 55.21000
  • LogP: 2.11090
  • Sensitiveness: Moisture Sensitive/Lachrymatory

3-Pyrimidin-2-ylphenylisocyanate Security Information

3-Pyrimidin-2-ylphenylisocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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